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Compound of Interest

Compound Name: tetrahydro-2H-pyran-3-ol

Cat. No.: B121950

Essential Safety and Handling Guide for Tetrahydro-
2H-pyran-3-ol

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with tetrahydro-2H-pyran-3-ol (CAS
No: 19752-84-2). Adherence to these protocols is essential for ensuring personal safety and
minimizing environmental impact.

Hazard Identification and Personal Protective Equipment
(PPE)

Tetrahydro-2H-pyran-3-ol is classified as a substance that causes skin and serious eye
irritation, and may cause respiratory irritation.[1][2][3] It is harmful if swallowed or inhaled.[2]
Therefore, stringent use of appropriate Personal Protective Equipment (PPE) is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification & Rationale

Must be chemical splash-
resistant with side protection to
] prevent contact with eyes.[1] A
Eye & Face Protection Safety Goggles )
full-face shield may be
necessary for splash-prone

procedures.

Wear gloves selected based
on chemical resistance and
duration of use.[1] While
specific data for this compound
is limited, butyl rubber or
Hand Protection Chemical-Resistant Gloves Viton™ gloves are
recommended for similar
organic compounds. Nitrile
gloves may offer temporary
protection but should be
changed immediately upon

contamination.

A chemical-resistant lab coat

should be worn and fully
Body Protection Laboratory Coat buttoned to protect skin and

personal clothing from

contamination.[1][2][4]

All handling must occur in a
well-ventilated area, preferably
a certified chemical fume hood,
to keep airborne
Respiratory Protection Ventilation / Respirator concentrations low.[1][3][4] If

ventilation is inadequate, a
NIOSH-approved respirator
with an appropriate organic

vapor cartridge is required.[2]
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Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the procedural steps for the safe handling of tetrahydro-2H-pyran-3-ol
from preparation to post-handling.

Preparation

» Risk Assessment: Before starting any work, perform a comprehensive risk assessment
specific to the planned experiment.

e Engineering Controls: Confirm that the designated chemical fume hood is operational and
that an eyewash station and safety shower are accessible and unobstructed.[2][3]

o Gather Materials: Ensure all necessary equipment, including the chemical, glassware, and
properly labeled waste containers, are ready and within the fume hood.

e PPE Inspection: Carefully inspect all PPE for any signs of damage, such as cracks or tears,
before use.

Handling

e Location: Conduct all transfers and manipulations of tetrahydro-2H-pyran-3-ol inside a
certified chemical fume hood.[4]

» Avoid Contact: Handle the chemical carefully to prevent direct contact with skin, eyes, and
clothing.[1][2] Avoid generating aerosols or vapors.

» Personal Hygiene: Do not eat, drink, or smoke in the laboratory area.[5] Wash hands
thoroughly with soap and water immediately after handling the chemical and before leaving
the lab.[1][3]

Spill Management

o Immediate Action: In case of a spill, evacuate non-essential personnel from the area.

o Containment: Absorb the spill using an inert material like vermiculite, sand, or earth.[2][5] Do
not use combustible materials.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b121950?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/10987.pdf
https://www.fishersci.com/store/msds?partNumber=AC387900250&productDescription=TETRAHYDRO-2H-PYRAN-2-OL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b121950?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Chloro_2_methyl_tetrahydro_pyran.pdf
https://aksci.com/sds/J91033_SDS.pdf
https://pim-resources.coleparmer.com/sds/10987.pdf
https://store.apolloscientific.co.uk/storage/msds/OR70049_msds.pdf
https://aksci.com/sds/J91033_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC387900250&productDescription=TETRAHYDRO-2H-PYRAN-2-OL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/10987.pdf
https://store.apolloscientific.co.uk/storage/msds/OR70049_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Cleanup: Wearing appropriate PPE, carefully collect the absorbent material and place it into
a suitable, sealed, and clearly labeled container for hazardous waste disposal.[2][5]

o Decontamination: Clean the spill area thoroughly.

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance. All waste containing tetrahydro-2H-pyran-3-ol must be treated as hazardous
waste.[6]

Waste Segregation and Collection

o Waste Identification: All materials contaminated with tetrahydro-2H-pyran-3-ol, including
empty containers, used gloves, and absorbent materials from spills, are to be considered
hazardous waste.[6]

e Segregation: Keep halogenated organic waste separate from non-halogenated waste
streams to prevent incompatible reactions.[4]

o Container Requirements: Use a dedicated, leak-proof container made of a compatible
material with a secure screw-top cap.[4][6] The container must be kept closed when not in
use.[3][4]

Disposal Procedure

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "tetrahydro-2H-pyran-3-ol," and an accurate list of its contents.[4][6]

o Storage: Store the sealed waste container in a designated and secure satellite accumulation
area within the laboratory, away from heat sources.

o Final Disposal: Arrange for the disposal of the waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[3][6] Do
not pour this chemical down the drain.[1]

Experimental Workflow and Safety Diagram

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://pim-resources.coleparmer.com/sds/10987.pdf
https://store.apolloscientific.co.uk/storage/msds/OR70049_msds.pdf
https://www.benchchem.com/product/b121950?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Tridecyltetrahydro_2H_pyran_2_one_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b121950?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Tridecyltetrahydro_2H_pyran_2_one_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Chloro_2_methyl_tetrahydro_pyran.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Chloro_2_methyl_tetrahydro_pyran.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Tridecyltetrahydro_2H_pyran_2_one_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AC387900250&productDescription=TETRAHYDRO-2H-PYRAN-2-OL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Chloro_2_methyl_tetrahydro_pyran.pdf
https://www.benchchem.com/product/b121950?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Chloro_2_methyl_tetrahydro_pyran.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Tridecyltetrahydro_2H_pyran_2_one_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AC387900250&productDescription=TETRAHYDRO-2H-PYRAN-2-OL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Tridecyltetrahydro_2H_pyran_2_one_A_Guide_for_Laboratory_Professionals.pdf
https://aksci.com/sds/J91033_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the key decision points and safety procedures for handling

tetrahydro-2H-pyran-3-ol.
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Y
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Caption: Workflow for safe handling of Tetrahydro-2H-pyran-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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